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Compound of Interest

Compound Name: Perfluorodecyl iodide

Cat. No.: B1673059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluorodecyl iodide (PFDI), with the CAS registry number 423-62-1, is a significant member

of the per- and polyfluoroalkyl substances (PFAS) family. Its unique chemical structure,

consisting of a ten-carbon perfluorinated chain terminated by an iodine atom, imparts a range

of distinctive physicochemical properties. These characteristics make it a valuable intermediate

in the synthesis of various fluorinated materials, including advanced polymers, specialized

surfactants, and molecules of pharmaceutical interest. This technical guide provides a

comprehensive overview of the core properties, relevant experimental protocols, and potential

biological interactions of Perfluorodecyl iodide, tailored for professionals in research and drug

development.

Core Physicochemical and Safety Data
A summary of the key quantitative data for Perfluorodecyl iodide is presented in the tables

below for easy reference and comparison.

Table 1: Physicochemical Properties of Perfluorodecyl
Iodide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1673059?utm_src=pdf-interest
https://www.benchchem.com/product/b1673059?utm_src=pdf-body
https://www.benchchem.com/product/b1673059?utm_src=pdf-body
https://www.benchchem.com/product/b1673059?utm_src=pdf-body
https://www.benchchem.com/product/b1673059?utm_src=pdf-body
https://www.benchchem.com/product/b1673059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 423-62-1 [1]

Molecular Formula C₁₀F₂₁I [2]

Molecular Weight 645.98 g/mol [1][2]

Appearance Solid [1]

Melting Point 65-67 °C [1]

Boiling Point 195-200 °C (at 760 mmHg) [1]

Density Not available

Refractive Index Not available

Solubility

Insoluble in water; soluble in

fluorinated solvents and some

organic solvents.

Table 2: Safety and Hazard Information for
Perfluorodecyl Iodide

Hazard Statement GHS Classification
Precautionary
Statements
(Examples)

Personal Protective
Equipment (PPE)

H315: Causes skin

irritation
Skin Irrit. 2

P264: Wash skin

thoroughly after

handling.

Protective gloves

H319: Causes serious

eye irritation
Eye Irrit. 2

P280: Wear eye

protection/face

protection.

Safety glasses with

side-shields

H335: May cause

respiratory irritation
STOT SE 3

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray.

Dust mask type N95

(US) or equivalent
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Experimental Protocols
Perfluorodecyl iodide serves as a crucial building block in organic synthesis. Below is a

detailed methodology for a key reaction involving this compound.

Synthesis of 3,5-bis(perfluorodecyl)phenylboronic Acid
3,5-bis(perfluorodecyl)phenylboronic acid has been synthesized via a direct coupling reaction

and has shown utility as a recyclable "green" catalyst for direct amide condensation.[3]

Reaction Scheme:

Caption: Synthesis of 3,5-bis(perfluorodecyl)phenylboronic acid.

Methodology:

While the full experimental details from the primary literature require access to the specific

journal article, the synthesis is described as a direct coupling of Perfluorodecyl iodide with

1,3-diiodobenzene.[3] This type of reaction, typically a metal-catalyzed cross-coupling reaction

(e.g., Suzuki or Stille coupling), would generally involve the following steps:

Reaction Setup: A reaction vessel is charged with 1,3-diiodobenzene, an excess of

Perfluorodecyl iodide, a suitable palladium or other transition metal catalyst, a ligand, and

a base in an appropriate organic solvent.

Reaction Conditions: The mixture is heated under an inert atmosphere (e.g., nitrogen or

argon) for a specified period to allow the coupling reaction to proceed to completion.

Work-up and Purification: Upon completion, the reaction mixture is cooled, and the crude

product is subjected to an aqueous work-up to remove inorganic salts. The organic layer is

then dried and concentrated. The resulting residue is purified, typically by column

chromatography or recrystallization, to yield the 3,5-bis(perfluorodecyl)phenylboronic acid.

Note: A detailed experimental protocol for the synthesis of 3-(perfluorodecyl)prop-1-ene using

Perfluorodecyl iodide was not available in the reviewed literature.
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Potential Signaling Pathway Interactions:
Implications for Drug Development
While direct studies on the biological signaling pathways of Perfluorodecyl iodide are limited,

research on a closely related, shorter-chain analogue, Perfluorooctyl Iodide (PFOI), provides

significant insights. This research is particularly relevant for drug development professionals

exploring the potential biological activities and toxicological profiles of fluorinated compounds.

A study on human adrenocortical carcinoma cells (H295R) demonstrated that PFOI stimulates

steroidogenesis.[4][5][6] The proposed mechanism involves the activation of the cyclic

adenosine monophosphate (cAMP) signaling pathway.[4][5][6]

Proposed cAMP Signaling Pathway Activation by
Perfluoroalkyl Iodides
The study suggests that PFOI may act as an activator of adenylate cyclase (AC), the enzyme

responsible for converting ATP to cAMP.[4][6] The subsequent increase in intracellular cAMP

levels leads to the activation of Protein Kinase A (PKA), which in turn upregulates the

expression of key steroidogenic genes (e.g., StAR, CYP11A1, CYP17).[5] This ultimately

results in an increased production of steroid hormones such as aldosterone, cortisol, and 17β-

estradiol.[5][6]

Caption: Proposed cAMP signaling pathway activation by perfluoroalkyl iodides.

Given the structural similarity between PFOI and Perfluorodecyl iodide, it is plausible that

PFDI could elicit similar effects on steroidogenesis through the cAMP signaling pathway. This

potential for endocrine disruption is a critical consideration in the toxicological assessment and

drug development process for any new chemical entity containing a perfluoroalkyl iodide

moiety.

General Health and Environmental Considerations
Perfluoroalkyl substances, as a class, are known for their persistence in the environment and

potential for bioaccumulation.[7] Epidemiological studies have suggested associations between

exposure to certain PFAS and various health effects, including altered immune and thyroid

function, liver and kidney issues, and adverse reproductive and developmental outcomes.[8][9]
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Therefore, handling Perfluorodecyl iodide should be performed with appropriate safety

precautions to minimize exposure.

Conclusion
Perfluorodecyl iodide is a versatile chemical intermediate with significant applications in the

synthesis of fluorinated materials. Its well-defined physicochemical properties make it a reliable

reagent for researchers. However, the potential for biological activity, as suggested by studies

on its shorter-chain analogue, highlights the importance of thorough toxicological evaluation,

particularly for applications in drug development. The proposed interaction with the cAMP

signaling pathway and subsequent effects on steroidogenesis warrant further investigation to

fully understand the biological implications of this class of compounds. Researchers and drug

development professionals should consider both the synthetic utility and the potential biological

effects of Perfluorodecyl iodide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Perfluorodecyl Iodide
(CAS 423-62-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673059#perfluorodecyl-iodide-cas-423-62-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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